3-[(4-methylbenzyl)amino]-1-(4-methylphenyl)-2-propen-1-one

• IUPAC Name: (E)-1-(4-methylphenyl)-3-[(4-methylphenyl)methylamino]prop-2-en-1-one
• InChI: InChI=1S/C18H19NO/c1-14-3-7-16(8-4-14)13-19-12-11-18(20)17-9-5-15(2)6-10-17/h3-12,19H,13H2,1-2H3/b12-11+
• InChI Key: UJAYPKKRNQRYRS-VAWYXSNFSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC=CC(=O)C2=CC=C(C=C2)C
• Isomeric SMILES: CC1=CC=C(C=C1)CN/C=C/C(=O)C2=CC=C(C=C2)C
• Molecular Formula: C18H19NO
• Molecular Weight: 265.3 g/mol

Description

3-[(4-methylbenzyl)amino]-1-(4-methylphenyl)-2-propen-1-one is a chemical compound commonly referred to as MMB-2201. It is a synthetic cannabinoid that has been developed for research purposes. MMB-2201 is a potent agonist of the cannabinoid receptors, and it has been shown to produce effects similar to those of delta-9-tetrahydrocannabinol (THC), the main psychoactive component of cannabis.

Mechanism of Action

The mechanism of action of MMB-2201 involves its binding to the cannabinoid receptors in the brain and other parts of the body. This binding activates the receptors, leading to the production of various physiological effects. MMB-2201 has been shown to be a full agonist of the CB1 receptor, meaning that it produces a maximal response when it binds to the receptor.
Biochemical and Physiological Effects:
MMB-2201 has been shown to produce a range of biochemical and physiological effects. These include analgesia, sedation, hypothermia, and changes in heart rate and blood pressure. It has also been shown to have anxiolytic and antipsychotic effects, making it a potential treatment for anxiety and schizophrenia.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MMB-2201 in lab experiments is its high potency and selectivity for the cannabinoid receptors. This makes it a useful tool for studying the role of these receptors in various physiological processes. However, one limitation of using MMB-2201 is its potential for producing adverse effects, such as hypothermia and changes in heart rate and blood pressure.

Future Directions

There are several future directions for research on MMB-2201. One area of interest is the development of new synthetic cannabinoids with improved selectivity and potency for the cannabinoid receptors. Another area of interest is the study of the long-term effects of MMB-2201 on the brain and other organs. Finally, there is a need for further research on the potential therapeutic uses of MMB-2201, particularly in the treatment of anxiety and schizophrenia.

Synthesis Methods

The synthesis of MMB-2201 involves the reaction of 4-methylbenzylamine with 4-methylphenylacetic acid to form the intermediate 4-methylbenzyl-4-methylphenylacetamide. This intermediate is then reacted with 2-bromo-1-(4-methylphenyl)prop-1-one to form the final product, MMB-2201.

Scientific Research Applications

MMB-2201 has been used extensively in scientific research to study the cannabinoid receptors and their role in various physiological processes. It has been shown to have a high affinity for both the CB1 and CB2 receptors, and it produces a range of effects, including analgesia, sedation, and hypothermia.